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Compound of Interest

Compound Name: Dibutyl terephthalate

Cat. No.: B1670439

An In-depth Technical Guide to the Physical and Chemical Properties of Dibutyl Terephthalate

Introduction

Dibutyl terephthalate (DBT) is an organic compound and a diester of terephthalic acid.[1] With
the chemical formula C16H2204, it is a colorless to light yellow, viscous liquid.[1][2] DBT is
primarily utilized as a plasticizer to enhance the flexibility and durability of polymers such as
polyvinyl chloride (PVC).[1] This document provides a comprehensive overview of the physical
and chemical properties of Dibutyl terephthalate, intended for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

The fundamental physical and chemical characteristics of Dibutyl terephthalate are
summarized below.

Table 1: General and Molecular Properties
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Property Value Reference
dibutyl benzene-1,4-

IUPAC Name _ [1][3]
dicarboxylate
1,4-Benzenedicarboxylic acid,

Synonyms dibutyl ester; Terephthalic acid, [2][3]
dibutyl ester

CAS Number 1962-75-0 [1][31[4]

Molecular Formula C16H2204 [11[3114]

Molecular Weight 278.34 g/mol [11[3]114]
Colorless to light yellow, clear

Appearance . [11[2]
liquid

Physical Description Liquid [3]
CCCCOC(=0)C1=CC=C(C=C

SMILES [1]
1)C(=0)OCcCcCC
LQLQDKBJAIILIQ-

InChl Key OLQ N [1]
UHFFFAOYSA-N

Table 2: Physical Properties

Property Value Reference

Melting Point 16 °C [5]

Boiling Point 381.16 °C (rough estimate) [5]

Density 1.053 g/cm3 [5]

Refractive Index

1.463 (45 °C)

[5]

Flash Point

180 °C

[1]

Solubility

Soluble in DMSO. Insoluble in
water.

[1](6]

Vapor Pressure

0.00007 mmHg (20 °C)

[7]
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Table 3: Spectroscopic Data

Technique Data

Reference

2960, 2874, 1722, 1265, 1462,

FT-IR (cm™t
( ) 1119, 1069, 741, 651

[8]

7.73-7.70 (m, 2H), 7.53-7.50
(m, 2H), 4.3 (t, 2H), 4.10-4.08
(d, 1H), 2.08-2.02 (m, 1H),
1.47-1.33 (m, 4H), 0.97 (t, 7H)

1H NMR (CDCls, 3)

[8]

13C NMR (CDCls, 9) 13.3, 18.8, 132.0, 167.2 [8]

Mass Spectrum (ESI) m/z = 279 (M+1)* [8]
Calculated for C16H2304

HRMS (ESI) (M+1)*: 279.1597, Found: [8]
279.1590

Table 4: Safety and Hazard Information
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Aspect Information Reference
o Not classified as hazardous by
GHS Classification o [1][3]
the majority of reports.
Handle in a well-ventilated
Handling area. Wear protective clothing,  [9][10]
gloves, and safety goggles.
Store in a tightly closed
Storage container in a dry, cool, and [9]
well-ventilated place.
Move victim to fresh air. If
First Aid (Inhalation) breathing is difficult, give [9][10]
oxygen.
] ) ] Wash off with soap and plenty
First Aid (Skin Contact) [9][10]
of water.
) ) Rinse with pure water for at
First Aid (Eye Contact) ] [9][10]
least 15 minutes.
) ) ) Rinse mouth with water. Do not
First Aid (Ingestion) [9][10]

induce vomiting.

Experimental Protocols
Synthesis of Dibutyl Terephthalate via Alcoholysis of

PET

A sustainable method for synthesizing Dibutyl terephthalate involves the alcoholysis of

polyethylene terephthalate (PET) waste.[1][11] This process depolymerizes PET using n-

butanol in the presence of a catalyst.

Materials:

o Waste Polyethylene terephthalate (PET) flakes

e n-Butanol
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Catalyst (e.qg., diacid ionic liquid [HO3S-(CH2)3-mim]Cl-FeCI3)[11]

Equipment:

Three-necked round-bottom flask

Reflux condenser

Mechanical stirrer

Heating mantle with temperature controller

Distillation apparatus

Procedure:

Charge the reactor with waste PET flakes and n-butanol. A typical molar ratio of PET
repeating units to n-butanol is 1:3.[11]

Add the catalyst. The mass ratio of PET to catalyst is typically around 5:1.[11]

Heat the mixture to the reaction temperature (e.g., 210 °C) under constant stirring.[11]

Maintain the reaction for a specified time (e.g., 8 hours) to ensure complete conversion of
PET.[11]

After the reaction, the products, Dibutyl terephthalate and ethylene glycol, are separated
and purified, often through distillation. The catalyst can be separated and reused.[11]

Characterization Techniques

1. Fourier-Transform Infrared (FT-IR) Spectroscopy

Purpose: To identify the functional groups present in the synthesized compound.

Method: A small sample of Dibutyl terephthalate is placed on the ATR crystal of the FT-IR
spectrometer. The spectrum is recorded over a range of wavenumbers (typically 4000-400
cm~1). The resulting spectrum is analyzed for characteristic peaks corresponding to the ester
carbonyl group (C=0), C-O stretching, and aromatic C-H bonds.
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2. Nuclear Magnetic Resonance (NMR) Spectroscopy

e Purpose: To determine the molecular structure of the compound by analyzing the chemical
environment of the hydrogen (*H NMR) and carbon (*3C NMR) atoms.

¢ Method: A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCIs3) and
placed in an NMR tube. The spectra are recorded on an NMR spectrometer. The chemical
shifts, integration, and splitting patterns of the peaks are analyzed to confirm the structure of
Dibutyl terephthalate.

3. Mass Spectrometry (MS)
e Purpose: To determine the molecular weight and elemental composition of the compound.

e Method: The sample is introduced into the mass spectrometer, where it is ionized. The mass-
to-charge ratio (m/z) of the resulting ions is measured. High-resolution mass spectrometry
(HRMS) can provide the exact molecular formula.

Visualizations
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Caption: Experimental workflow for the synthesis and analysis of Dibutyl terephthalate.
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Caption: Logical relationships of Dibutyl terephthalate’s properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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